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Compound of Interest

Compound Name: 1-tert-Butyl-4-chlorocyclohexane

Cat. No.: B3054821

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and hazards associated with 1-
tert-butyl-4-chlorocyclohexane, a crucial resource for laboratory personnel. Due to the
limited availability of specific quantitative toxicity data for this compound, this document
emphasizes preventative safety measures based on its known hazard classifications and
general best practices for handling chlorinated hydrocarbons.

Chemical Identification and Physical Properties

1-tert-Butyl-4-chlorocyclohexane is a substituted cycloalkane. Understanding its physical
and chemical properties is fundamental to its safe handling.
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Property Value Reference
Molecular Formula C1oH10Cl [1112]
Molecular Weight 174.71 g/mol [1]

CAS Number 62056-46-6 [2]

Boiling Point 216.2 °C at 760 mmHg [2]

Flash Point 79.1°C [2]

Vapor Pressure 0.208 mmHg at 25 °C [2]

Density 0.92 g/cm?3 [2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-tert-Butyl-4-chlorocyclohexane is classified as a hazardous substance.[1]

GHS Hazard Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

GHS Pictogram:

laalt text

Signal Word: Warning[1]

Precautionary Statements:[1]
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/eye protection/face

protection.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Information
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Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%), for 1-tert-Butyl-4-chlorocyclohexane are not readily available in the
public domain. The hazard assessment is therefore based on its GHS classification. The
primary hazards are irritation to the skin, eyes, and respiratory system.[1]

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is essential when working with 1-tert-Butyl-4-
chlorocyclohexane. The following workflows provide a general framework for safe handling,
storage, and disposal.

General Handling Protocol

This workflow outlines the essential steps for safely handling 1-tert-Butyl-4-
chlorocyclohexane in a laboratory setting.
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General Handling Workflow for 1-tert-Butyl-4-chlorocyclohexane

4 Preparation A

(Review Safety Data Sheet (SDS))

'

Cjon appropriate Personal Protective Equipment (PPED

(Gloves, Goggles, Lab Coat)

'

Ensure work is performed in a
certified chemical fume hood
4 an :illng A
Dispense the requwed amount
using appropriate tools
Keep container tightly closed
when not in use

4 Post- Handllng \

(Clean work area thoroughla
(Wash hands and exposed skirD

Store chemical in a designated,
weII ventilated, and secure area

Click to download full resolution via product page

Caption: General Handling Workflow for 1-tert-Butyl-4-chlorocyclohexane.
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Spill Response Protocol

This logical diagram outlines the decision-making process in the event of a chemical spill.

Spill Response Decision Tree

[Assess Spill Size and Hazard]

Major Spill?
(>1L or outside fume hood)

Yes No

Evacuate Area Minor Spill
Alert Others ( P )

<1L and contained in fume hood

[Don appropriate PPE]

Contain and absorb with
inert material (e.g., sand, vermiculite)
Collect absorbed material into a
sealed, labeled hazardous waste container
[Decontaminate spill areeD

Dispose of waste through
institutional EHS procedures

Call Emergency Services
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Caption: Spill Response Decision Tree.

Waste Disposal Protocol

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.
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Waste Disposal Workflow

Generate Chemical Waste

Segregate chlorinated waste from
other waste streams

Y

Use a designated, properly labeled,
and sealed hazardous waste container

i

Label container with:
'Hazardous Waste'
'1-tert-Butyl-4-chlorocyclohexane'
Date of accumulation start

i

(Store waste container in a designated)

satellite accumulation area

No

Container Full or
Accumulation Time Limit Reached?

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Waste Disposed

Click to download full resolution via product page

Caption: Waste Disposal Workflow.
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Emergency Procedures

In case of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) . L
clothing and shoes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ] ] ]
mouth with water. Seek immediate medical

attention.

Storage and Stability

Proper storage is necessary to maintain the chemical's integrity and prevent hazardous
situations.
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Condition Recommendation

Store in a cool, dry, well-ventilated area away
Storage Temperature ) )
from incompatible substances.

Container Keep container tightly closed.

Incompatible Materials Strong oxidizing agents.[3]

N Stable under normal temperatures and
Stability pressures

Disposal Considerations

Dispose of 1-tert-Butyl-4-chlorocyclohexane and its containers in accordance with local,
regional, and national regulations. It should be treated as hazardous waste. Do not dispose of it
down the drain or with regular trash.

Conclusion

While specific toxicity data for 1-tert-Butyl-4-chlorocyclohexane is limited, its GHS
classification clearly indicates that it is a hazardous substance requiring careful handling. By
adhering to the protocols outlined in this guide, researchers and scientists can minimize their
risk of exposure and ensure a safe laboratory environment. Always consult the most recent
Safety Data Sheet before working with this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-tert-Butyl-4-chlorocyclohexane: A Technical Guide to
Safety and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054821#1-tert-butyl-4-chlorocyclohexane-safety-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b3054821#1-tert-butyl-4-chlorocyclohexane-safety-and-hazards
https://www.benchchem.com/product/b3054821#1-tert-butyl-4-chlorocyclohexane-safety-and-hazards
https://www.benchchem.com/product/b3054821#1-tert-butyl-4-chlorocyclohexane-safety-and-hazards
https://www.benchchem.com/product/b3054821#1-tert-butyl-4-chlorocyclohexane-safety-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

